![molecular formula C12H17NO4S B1450974 2-[(4-Methylphenyl)(methylsulfonyl)amino]butanoic acid CAS No. 1218292-36-4](/img/structure/B1450974.png)
2-[(4-Methylphenyl)(methylsulfonyl)amino]butanoic acid
Overview
Description
2-[(4-Methylphenyl)(methylsulfonyl)amino]butanoic acid is a chemical compound with the CAS Number: 1218292-36-4 . It has a molecular weight of 271.34 . The IUPAC name for this compound is 2-[4-methyl (methylsulfonyl)anilino]butanoic acid .
Molecular Structure Analysis
The InChI code for 2-[(4-Methylphenyl)(methylsulfonyl)amino]butanoic acid is 1S/C12H17NO4S/c1-4-11(12(14)15)13(18(3,16)17)10-7-5-9(2)6-8-10/h5-8,11H,4H2,1-3H3,(H,14,15) . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Antimicrobial Activity
The compound has been used in the synthesis of derivatives with potent antimicrobial activity . These derivatives have shown effectiveness against strains of MRSA, E. coli, K. pneumoniae, P. aeruginosa, and A. baumannii .
Anti-inflammatory Activity
The compound has been used in the synthesis of derivatives with anti-inflammatory activity . These derivatives have shown good anti-inflammatory activity with excessive selectivity towards COX-2 .
COX Inhibitory Activity
The compound has been used in the synthesis of derivatives that have COX inhibitory activity . These derivatives have shown to inhibit COX-2, which is an enzyme that plays a significant role in inflammation .
Synthesis of Multi-target Compounds
The compound has been used in the synthesis of multi-target compounds with dual antimicrobial and anti-inflammatory activities . These compounds have the potential to be used as a monotherapy against inflammation due to microbial infection .
Synthesis of Selective COX-2 Inhibitors
The compound has been used in the synthesis of new series of selective COX-2 inhibitors . These inhibitors have a lower incidence of adverse effects, making them an important focus in medicinal chemistry .
Pain Relief
The compound has been used in the synthesis of derivatives that have shown significant activity in the formalin test , which is a model of pain. This suggests that these derivatives could potentially be used for pain relief .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to have antimicrobial and anti-inflammatory activities .
Mode of Action
It’s worth noting that similar compounds have been found to exhibit antimicrobial and anti-inflammatory activities .
Biochemical Pathways
Similar compounds have been found to inhibit the cyclooxygenase (cox) enzymes, which play a key role in inflammation .
Result of Action
Similar compounds have been found to exhibit antimicrobial and anti-inflammatory activities .
properties
IUPAC Name |
2-(4-methyl-N-methylsulfonylanilino)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-4-11(12(14)15)13(18(3,16)17)10-7-5-9(2)6-8-10/h5-8,11H,4H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTMDVCIJJNFLPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N(C1=CC=C(C=C1)C)S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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